molecular formula C13H15NO2 B6154673 2-methyl-2-(1-methyl-1H-indol-3-yl)propanoic acid CAS No. 91957-24-3

2-methyl-2-(1-methyl-1H-indol-3-yl)propanoic acid

Cat. No. B6154673
CAS RN: 91957-24-3
M. Wt: 217.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“2-methyl-2-(1-methyl-1H-indol-3-yl)propanoic acid” is a complex organic compound that contains an indole group. Indoles are a significant heterocyclic system in natural products and drugs . They play a main role in cell biology and have attracted increasing attention in recent years due to their various biologically vital properties .


Synthesis Analysis

The synthesis of indole derivatives has been a subject of interest in recent years. Various methods have been reported for the synthesis of indoles, such as Bartoli indole synthesis, Hemetsberger indole synthesis, Bischler indole synthesis, Julia indole synthesis, Larock indole synthesis, Nenitzescu indole synthesis, Madelung indole synthesis, and others .


Chemical Reactions Analysis

Indole derivatives have been used in multicomponent reactions for the synthesis of various heterocyclic compounds . For example, a series of N-((1-methyl-1H-indol-3-yl)methyl)-2-(1H-pyrazol-1-yl or triazolyl)-N-(3,4,5-trimethoxyphenyl)acetamides were synthesized based on the inhibitory effect of CA-4 analogues and indoles on tubulin polymerization .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-methyl-2-(1-methyl-1H-indol-3-yl)propanoic acid involves the reaction of 1-methyl-1H-indole-3-carboxylic acid with 2-bromo-2-methylpropanoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then hydrolyzed to yield the final product.", "Starting Materials": [ "1-methyl-1H-indole-3-carboxylic acid", "2-bromo-2-methylpropanoic acid", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)", "Diethyl ether", "Hydrochloric acid", "Sodium hydroxide", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Dissolve 1-methyl-1H-indole-3-carboxylic acid (1.0 equiv) and DCC (1.2 equiv) in dry diethyl ether and stir for 10 minutes at room temperature.", "Step 2: Add 2-bromo-2-methylpropanoic acid (1.1 equiv) and DMAP (0.1 equiv) to the reaction mixture and stir for 24 hours at room temperature.", "Step 3: Filter the reaction mixture to remove the dicyclohexylurea byproduct and concentrate the filtrate under reduced pressure.", "Step 4: Dissolve the resulting intermediate in 1 M hydrochloric acid and stir for 1 hour at room temperature.", "Step 5: Adjust the pH of the reaction mixture to 9-10 using 1 M sodium hydroxide and extract with diethyl ether.", "Step 6: Wash the organic layer with water, dry over sodium sulfate, and concentrate under reduced pressure.", "Step 7: Purify the crude product by recrystallization from a suitable solvent such as ethanol or ethyl acetate.", "Step 8: Dry the purified product under vacuum to yield 2-methyl-2-(1-methyl-1H-indol-3-yl)propanoic acid as a white solid." ] }

CAS RN

91957-24-3

Product Name

2-methyl-2-(1-methyl-1H-indol-3-yl)propanoic acid

Molecular Formula

C13H15NO2

Molecular Weight

217.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.